4,4,4-Trifluoro-2-iodo-butan-1-ol

• Molecular Formula: C4H6F3IO
• Molecular Weight: 253.99 g/mol
• IUPAC Name: 4,4,4-trifluoro-2-iodobutan-1-ol
• InChI: InChI=1S/C4H6F3IO/c5-4(6,7)1-3(8)2-9/h3,9H,1-2H2
• InChI Key: VHIMDDDEWZJNRY-UHFFFAOYSA-N
• Canonical SMILES: C(C(CO)I)C(F)(F)F

Description

4,4,4-Trifluoro-2-iodo-butan-1-ol is a useful research compound. Its molecular formula is C4H6F3IO and its molecular weight is 253.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 3-liter autoclave were poured 174 g (3.0 mol) of allyl alcohol, 49.2 g (0.3 mol) of α,α′-azobis isobutyronitrile (AIBN) and 300 ml of ethyl acetate. After decreasing the inside pressure (100 mmHg) on ice bath, N2 was introduced, and the inside pressure was decreased again. Thereafter, 588 g (3.0 mol) of CF3I was introduced and the mixture was slowly heated up to 60° C. After completion of the reaction, the reaction solution was cooled and washed with 1 mol/liter of an aqueous solution of HCl for separation of the solution. After that, refining by distillation was carried out, and 533 g (2.1 mol) of a fluorine-containing iodide (a): CF3CH2CHICH2OH was obtained.